Cas no 1139-83-9 (Urolithin B)

Urolithin B Properties

Names and Identifiers

• 6H-Dibenzo[b,d]pyran-6-one,3-hydroxy-
• Urolithin B
• 3-Hydroxy-6H-benzo[c]chromen-6-one
• 3-HYDROXY-6H-DIBENZO[B,D]PYRAN-6-ONE
• 3-hydroxybenzo[c]chromen-6-one
• urolithin-B
• 3-Hydroxydibenzo-alpha-pyrone
• 3-Hydroxyurolithin
• 7-Hydroxy-3,4-benzocoumarin
• NSC 94726
• B1S2YM5F6G
• 3-Hydroxy-benzo[c]chromen-6-one
• 6H-Dibenzo(b,d)pyran-6-one, 3-hydroxy-
• 6H-Dibenzo[b,d]pyran-6-one, 3-hydroxy-
• SMR000125059
• NSC94726
• 3-hydroxy-urolithin
• 3-Hydroxydibenzo-a-pyrone
• NCIOpen2_005982
• Oprea1_202205
• Oprea1_232259
• CBDivE_012154
• MLS000067644
• MLS001049038
• CHEMB
• Z57108866
• Urolithin B, >=95% (HPLC)
• HMS2172E20
• 3-HYDROXYDIBENZO-.ALPHA.-PYRONE
• A920658
• 1139-83-9
• NSC-823879
• NSC823879
• SY232456
• urolithinB
• AKOS000274161
• CHEBI:166606
• 3-HYDROXY-6H-DIBENZO(B,D)PYRAN-6-ONE
• 3-HYDROXY-6H-BENZO(C)CHROMEN-6-ONE
• FT-0778245
• HY-126307
• SCHEMBL4420540
• Urolithin B?
• J-003044
• UNII-B1S2YM5F6G
• 3-Hydroxy-6H-benzo[c]chromen-6-one, AldrichCPR
• NCGC00245498-01
• 2-BIPHENYLCARBOXYLIC ACID, 2',4'-DIHYDROXY-, .DELTA.-LACTONE
• BDBM50521706
• AC-34553
• MFCD00034338
• NSC-94726
• 3-hydroxy-6-benzo[c]chromenone
• s1321
• CHEMBL1526978
• EN300-186402
• DS-9071
• NP755
• WXUQMTRHPNOXBV-UHFFFAOYSA-N
• CS-0101847
• Q18395107
• DTXSID00150610
• HMS3319J06
• NCGC00245498-02
• ALBB-015663
• urolithin B
• BBL027918
• STK086550
• 7-hydroxy-3,4-benzocoumarin
• AE-473/30364012
• 3-hydroxy-6H-benzo[c]chromen-6-one
• C22596
• DB-122720
• 3-Hydroxy-6H-dibenzo[b,d]pyran-6-one
• +Expand

• MDL： MFCD00034338
• InChIKey： WXUQMTRHPNOXBV-UHFFFAOYSA-N
• Inchi： 1S/C13H8O3/c14-8-5-6-10-9-3-1-2-4-11(9)13(15)16-12(10)7-8/h1-7,14H
• SMILES： O1C(C2=C([H])C([H])=C([H])C([H])=C2C2C([H])=C([H])C(=C([H])C1=2)O[H])=O

Computed Properties

• Exact Mass: 212.04700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 212.047344
• Heavy Atom Count: 16
• Complexity: 289
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Tautomer Count: 6
• Surface Charge: 0
• Topological Polar Surface Area: 46.5
• Molecular Weight: 212.20

Experimental Properties

• LogP: 2.65180
• PSA: 50.44000
• Refractive Index: 1.679
• Boiling Point: 432.6°C at 760 mmHg
• Melting Point: 255-256 ºC
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: 196.6°C
• Solubility: Almost insoluble (0.093 g/l) (25 º C),
• Density: 1.395±0.06 g/cm3 (20 ºC 760 Torr),

Urolithin B Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：2-8°C
• Risk Phrases： 22
• Signal Word：Warning
• HazardClass：IRRITANT

Urolithin B Customs Data

• HS CODE：2914400090
• Customs Data：

  China Customs Code:

  2914400090

  Overview:

  2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%